Cas no 1805395-74-7 (4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805395-74-7
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4868853
• Update Time: 2025-06-10

4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H5ClF2N2O/c9-6-1-4(2-12)13-7(8(10)11)5(6)3-14/h1,8,14H,3H2
• InChI Key： AVQMSIKESKLRJP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 56.9

Additional information on 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol

Introduction to 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1805395-74-7) and Its Emerging Applications in Chemical Biology and Drug Discovery

The compound 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1805395-74-7) represents a significant advancement in the field of pharmaceutical chemistry, serving as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including a chloro substituent, a cyano group, and a difluoromethyl moiety, make it a valuable building block for designing novel therapeutic agents. This introduction explores the compound's chemical properties, synthetic methodologies, and its relevance to contemporary research in medicinal chemistry and chemical biology.

From a structural perspective, the presence of multiple functional groups in 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol imparts distinct reactivity patterns that are exploited in synthetic transformations. The chloro group at the 4-position facilitates nucleophilic substitution reactions, while the cyano group can undergo reduction or condensation reactions to form more complex heterocyclic systems. The difluoromethyl group, located at the 2-position, enhances metabolic stability and binding affinity in drug-like molecules. These features collectively contribute to its utility as a precursor in the development of small-molecule inhibitors and modulators.

In recent years, 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol has garnered attention for its role in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The incorporation of electron-withdrawing groups such as the cyano and chloro substituents improves binding affinity by modulating electronic properties. Furthermore, the difluoromethyl group has been shown to enhance pharmacokinetic profiles by increasing lipophilicity and reducing metabolic clearance.

Recent studies have highlighted the compound's application in the development of antiviral agents. The structural motif of 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol exhibits similarities to known viral protease inhibitors, where pyridine derivatives play a pivotal role in disrupting viral replication cycles. Researchers have leveraged its reactivity to design analogs that exhibit potent inhibitory activity against various viral enzymes. For instance, modifications at the 3-hydroxyl position have been explored to enhance solubility and bioavailability while maintaining high affinity for target enzymes.

The synthesis of 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol involves multi-step organic transformations that highlight modern synthetic techniques. A common approach begins with the chlorination of a pyridine precursor followed by cyanation at the 6-position. Subsequent introduction of the difluoromethyl group via palladium-catalyzed cross-coupling reactions ensures high regioselectivity and yield. These synthetic strategies align with green chemistry principles by minimizing waste and maximizing atom economy. Advances in catalytic systems have further refined these processes, making them more efficient and scalable for industrial applications.

The compound's significance extends beyond its synthetic utility; it also serves as a model system for studying structure-activity relationships (SAR) in drug design. By systematically varying substituents around the pyridine core, researchers can elucidate key pharmacophoric elements responsible for biological activity. This approach has been instrumental in optimizing lead compounds for clinical development. Additionally, computational modeling techniques have been employed to predict binding modes and interactions between 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol derivatives and biological targets, accelerating the discovery process.

In conclusion, 4-Chloro-6-cyano-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1805395-74-7) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic pathways, making it a valuable intermediate for designing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.